Benzyl 4-hydroxy-4-(trifluoromethyl)piperidine-1-carboxylate
Overview
Description
“Benzyl 4-hydroxy-4-(trifluoromethyl)piperidine-1-carboxylate” is a chemical compound with the CAS Number: 946504-83-2 . It has a molecular weight of 303.28 and its IUPAC name is benzyl 4-hydroxy-4-(trifluoromethyl)-1-piperidinecarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H16F3NO3/c15-14(16,17)13(20)6-8-18(9-7-13)12(19)21-10-11-4-2-1-3-5-11/h1-5,20H,6-10H2 . This code provides a unique representation of the molecule’s structure.
Physical and Chemical Properties Analysis
Scientific Research Applications
Chemical Synthesis and Reactivity
- Nucleophilic Aromatic Substitution Reactions : Research by Pietra and Vitali (1972) investigated the nucleophilic aromatic substitution of the nitro-group, a reaction mechanism relevant to the synthesis and modification of compounds like Benzyl 4-hydroxy-4-(trifluoromethyl)piperidine-1-carboxylate. Such reactions are crucial for creating complex molecules with potential applications in drug development and materials science Pietra & Vitali, 1972.
Biological and Pharmacological Applications
- Antineoplastic Agents : Hossain et al. (2020) outlined the development of novel piperidone compounds with significant cytotoxic properties, potentially more potent than existing anticancer drugs. The structural similarities with this compound suggest its utility in synthesizing new therapeutic agents with improved selectivity and efficacy against various cancers Hossain et al., 2020.
Material Science and Nanotechnology
- Supramolecular Chemistry : Cantekin, de Greef, and Palmans (2012) reviewed the significance of benzene-1,3,5-tricarboxamides (BTAs) in supramolecular chemistry, highlighting their self-assembly into nanometer-sized structures. Given the structural complexity of this compound, it could serve as a building block in designing new materials with precise molecular ordering Cantekin, de Greef, & Palmans, 2012.
Safety and Hazards
Properties
IUPAC Name |
benzyl 4-hydroxy-4-(trifluoromethyl)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3NO3/c15-14(16,17)13(20)6-8-18(9-7-13)12(19)21-10-11-4-2-1-3-5-11/h1-5,20H,6-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTDWBYIBKZOBIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C(F)(F)F)O)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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